Cas no 67223-09-0 (1,3-Benzenediol, 2-(1-phenylethyl)-)

1,3-Benzenediol, 2-(1-phenylethyl)- structure
67223-09-0 structure
Product Name:1,3-Benzenediol, 2-(1-phenylethyl)-
CAS No:67223-09-0
MF:C14H14O2
MW:214.259764194489
CID:395160
PubChem ID:12398587
Update Time:2025-04-19

1,3-Benzenediol, 2-(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol, 2-(1-phenylethyl)-
    • 2-(1-phenylethyl)benzene-1,3-diol
    • DTXSID40496347
    • SCHEMBL661820
    • a-methylbenzylresorcinol
    • 67223-09-0
    • Inchi: 1S/C14H14O2/c1-10(11-6-3-2-4-7-11)14-12(15)8-5-9-13(14)16/h2-10,15-16H,1H3
    • InChI Key: CYUWKOZIHASGKJ-UHFFFAOYSA-N
    • SMILES: OC1C=CC=C(C=1C(C)C1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 214.099379685g/mol
  • Monoisotopic Mass: 214.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 40.5Ų
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